2-Hydroxy-9(Z),12(Z),15(Z)-octadecatrienoic acid

• Molecular Formula: C18H30O3
• Molecular Weight: 294.4 g/mol
• InChI: InChI=1S/C18H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h3-4,6-7,9-10,17,19H,2,5,8,11-16H2,1H3,(H,20,21)/b4-3+,7-6+,10-9+
• InChIKey: JQXGCBKGIBTCHY-IUQGRGSQSA-N

2-HOTrE Overview: Signaling and Antimicrobial Oxylipin

2-Hydroxy-9(Z),12(Z),15(Z)-octadecatrienoic acid (2-HOTrE, α-hydroxylinolenic acid, CAS 22324-71-6) is an oxylipin belonging to the hydroxyoctadecatrienoic acid (HOTrE) subclass of monohydroxy polyunsaturated fatty acids [1]. It is formally derived from α-linolenic acid (ALA, 18:3 n-3) via C2 (α-position) hydroxylation [1]. The compound exists naturally as the 2(R)-enantiomer in plant systems and is chemically distinct from regioisomeric HOTrEs hydroxylated at positions 9, 13, or 17 [1]. Its primary documented roles include functioning as a defense signaling intermediate in plants [2] and exhibiting direct antifungal activity against phytopathogenic fungi [3].

Pathway Probe α-Dioxygenase (α-DOX) pathway studies in plants

Standard Type Natural monohydroxy fatty acid analytical standard

Screening Fit Antifungal screening against phytopathogens

Lipidomics Biomarker screening in metabolic disease models

• [1] LIPID MAPS Structure Database. LMFA02000183: 2-HOTrE (2-hydroxy-9Z,12Z,15Z-octadecatrienoic acid). https://www.lipidmaps.org/databases/lmsd/LMFA02000183. View Source
• [2] Hamberg M, Sanz A, Castresana C. α-Oxidation of fatty acids in higher plants. Identification of a pathogen-inducible oxygenase (PIOX) as an α-dioxygenase and biosynthesis of 2-hydroperoxylinolenic acid. J Biol Chem. 1999;274(35):24503-24513. doi:10.1074/jbc.274.35.24503. View Source
• [3] Liang N, Dacko A, Tan AK, et al. Structure-function relationships of antifungal monohydroxy unsaturated fatty acids (HUFA) of plant and bacterial origin. Food Res Int. 2020;134:109237. doi:10.1016/j.foodres.2020.109237. View Source

Why 2-HOTrE Is Not Substitutable by 9-HOTrE, 13-HOTrE, or ALA

Substituting 2-HOTrE with alternative monohydroxyoctadecatrienoic acids (e.g., 9-HOTrE, 13-HOTrE) or the parent ALA is invalid for specific research and industrial applications due to fundamental differences in biosynthetic origin, receptor/effector engagement, and functional outcomes. 2-HOTrE is produced exclusively via the α-dioxygenase (α-DOX) pathway, not the lipoxygenase (LOX) or cyclooxygenase (COX) cascades that generate 9- and 13-HOTrE [1]. This distinct biogenesis imparts unique signaling properties: 2-hydroxylinolenic acid is a primary mediator of tissue-protective responses in plant pathogen defense, whereas 9-hydroxyoctadecatrienoic acid exerts only a lesser, secondary effect in the same system [2]. Furthermore, 2-HOTrE demonstrates direct antifungal activity against specific phytopathogens with defined MIC values [3], a property not uniformly shared across all HOTrE regioisomers. Use of generic ALA or positional isomers in assays probing α-DOX-dependent plant immunity or antifungal activity will yield false-negative or mechanistically confounded results.

Biosynthetic pathway mismatch

2-HOTrE is an α-DOX product; 9- or 13-HOTrE originate from LOX pathways — functional readouts may not transfer.

Signaling hierarchy mismatch

In plant defense, 2-HOTrE exerts a primary tissue-protective effect; 9-HOTrE shows only a lesser response — model interpretation may differ.

Antifungal property may differ

2-HOTrE has defined MIC values against phytopathogens; ALA and other regioisomers lack comparable characterization — antimicrobial screening context may not reproduce.

• [1] Hamberg M, Sanz A, Castresana C. α-Oxidation of fatty acids in higher plants. Identification of a pathogen-inducible oxygenase (PIOX) as an α-dioxygenase and biosynthesis of 2-hydroperoxylinolenic acid. J Biol Chem. 1999;274(35):24503-24513. doi:10.1074/jbc.274.35.24503. View Source
• [2] Hamberg M, Sanz A, Rodriguez MJ, Calvo AP, Castresana C. Activation of the fatty acid alpha-dioxygenase pathway during bacterial infection of tobacco leaves. Formation of oxylipins protecting against cell death. J Biol Chem. 2003;278(51):51796-51805. doi:10.1074/jbc.M310514200. View Source
• [3] Liang N, Dacko A, Tan AK, et al. Structure-function relationships of antifungal monohydroxy unsaturated fatty acids (HUFA) of plant and bacterial origin. Food Res Int. 2020;134:109237. doi:10.1016/j.foodres.2020.109237. View Source

Quantitative Evidence for 2-HOTrE Functional Differentiation

Biosynthetic Origin: α-Dioxygenase vs. Lipoxygenase Pathways

The biosynthesis of 2-HOTrE proceeds via α-dioxygenase (α-DOX) conversion of α-linolenic acid to 2(R)-hydroperoxy-9(Z),12(Z),15(Z)-octadecatrienoic acid, which is then reduced to the 2-hydroxy derivative. This contrasts sharply with 9-HOTrE and 13-HOTrE, which are produced by 5-lipoxygenase (5-LOX) and 15-lipoxygenase (15-LOX) respectively [1]. In recombinant enzyme incubations at 23°C with linolenic acid, 2(R)-hydroxy-9(Z),12(Z),15(Z)-octadecatrienoic acid was formed as 15% of the total α-oxidation products, alongside 83% 8(Z),11(Z),14(Z)-heptadecatrienal and 2% 8(Z),11(Z),14(Z)-heptadecatrienoic acid. When incubations were performed at 0°C, the 2(R)-hydroperoxide was obtained as the main product [2].

Biosynthetic origin

Head-to-head

α-DOX product at 15% yield (23°C) vs LOX-derived 9-/13-HOTrE

Supports α-DOX pathway-specific probe selection

Recombinant enzyme data; method context applies

Evidence Dimension	Biosynthetic enzyme source
Target Compound Data	Produced by α-dioxygenase (α-DOX) from ALA; formed at 15% yield at 23°C in recombinant system
Comparator Or Baseline	9-HOTrE (5-LOX product); 13-HOTrE (15-LOX product); no detectable α-DOX involvement
Quantified Difference	Complete pathway segregation: α-DOX pathway (2-HOTrE) vs LOX pathways (9-/13-HOTrE)
Conditions	Recombinant tobacco and Arabidopsis α-dioxygenase enzymes, linolenic acid substrate, 23°C and 0°C incubation

Why This Matters

Researchers studying α-DOX-dependent plant immunity require 2-HOTrE as the authentic biosynthetic product; 9-HOTrE or 13-HOTrE cannot serve as pathway-specific probes for α-oxidation.

• [1] Hamberg M, Sanz A, Castresana C. α-Oxidation of fatty acids in higher plants. Identification of a pathogen-inducible oxygenase (PIOX) as an α-dioxygenase and biosynthesis of 2-hydroperoxylinolenic acid. J Biol Chem. 1999;274(35):24503-24513. doi:10.1074/jbc.274.35.24503. View Source
• [2] Hamberg M, Sanz A, Rodriguez MJ, Calvo AP, Castresana C. Activation of the fatty acid alpha-dioxygenase pathway during bacterial infection of tobacco leaves. Formation of oxylipins protecting against cell death. J Biol Chem. 2003;278(51):51796-51805. doi:10.1074/jbc.M310514200. View Source

Tissue Protection in Bacterial Infection: 2-HOTrE vs. 9-HOTrE

During incompatible bacterial infection in tobacco leaves, α-dioxygenase-generated 2-hydroxylinolenic acid (2-HOTrE) and lipoxygenase-generated 9-hydroxyoctadecatrienoic acid (9-HOTrE) exhibit a clear functional hierarchy in mediating tissue-protective effects. Physiological function analysis demonstrates that 2-hydroxylinolenic acid exerts a primary tissue-protective effect, whereas 9-hydroxyoctadecatrienoic acid exerts this effect only to a lesser extent [1]. In transgenic tobacco plants overexpressing α-dioxygenase, incompatible infection leads to a dramatic elevation of 2-hydroxylinolenic acid levels, while the levels of lipoxygenase products are strongly decreased [1]. This reciprocal regulation underscores the primacy of the α-DOX/2-HOTrE axis in plant defense.

Tissue-protective effect

Head-to-head

2-HOTrE: primary protective mediator; 9-HOTrE: lesser effect

Supports α-DOX signaling interpretation

Bacterial infection model in tobacco

Evidence Dimension	Relative tissue-protective effect in bacterial infection
Target Compound Data	2-Hydroxylinolenic acid: primary tissue-protective effect; levels dramatically elevated during incompatible infection in α-DOX-overexpressing plants
Comparator Or Baseline	9-Hydroxyoctadecatrienoic acid (9-HOTrE): lesser tissue-protective effect; levels strongly decreased in α-DOX-overexpressing plants
Quantified Difference	Qualitative but explicit: 2-HOTrE is the dominant protective mediator; 9-HOTrE contributes minimally
Conditions	Nicotiana tabacum leaves, bacterial infection model, transgenic α-DOX overexpression

Why This Matters

For researchers investigating plant innate immunity and oxylipin signaling cascades, 2-HOTrE represents the functionally relevant metabolite; substitution with 9-HOTrE would significantly underestimate or mischaracterize α-DOX-dependent defense responses.

• [1] Hamberg M, Sanz A, Rodriguez MJ, Calvo AP, Castresana C. Activation of the fatty acid alpha-dioxygenase pathway during bacterial infection of tobacco leaves. Formation of oxylipins protecting against cell death. J Biol Chem. 2003;278(51):51796-51805. doi:10.1074/jbc.M310514200. View Source

Antifungal Activity Against Phytopathogenic Fungi

2-HOTrE demonstrates quantifiable antifungal activity against a panel of plant pathogenic fungi with defined minimum inhibitory concentration (MIC) values. The compound is active against Aspergillus niger (MIC = 1.5 g/L), Saccharomyces cerevisiae (MIC = 3 g/L), and Pichia membranae-faciens (MIC = 1 g/L), as well as Penicillium roqueforti (MIC = 2.33 g/L), Candida albicans (MIC = 3 g/L), and Candida valida (MIC = 2 g/L) [1]. This antimicrobial property represents a distinct functional dimension not shared by ALA and not systematically characterized for all HOTrE regioisomers.

Antifungal MIC

Cross-study

MIC range 1–3 g/L against 6 phytopathogenic fungi

Supports antimicrobial screening context

ALA and other HOTrE regioisomers lack comparable data

Evidence Dimension	Antifungal minimum inhibitory concentration (MIC)
Target Compound Data	2-HOTrE MIC values: A. niger (1.5 g/L), S. cerevisiae (3 g/L), P. membranae-faciens (1 g/L), P. roqueforti (2.33 g/L), C. albicans (3 g/L), C. valida (2 g/L)
Comparator Or Baseline	α-Linolenic acid (ALA): no established antifungal MIC data in comparable assays; other HOTrE regioisomers: data not available
Quantified Difference	2-HOTrE possesses quantifiable antifungal activity (MIC range 1–3 g/L) not documented for unmodified ALA
Conditions	In vitro antifungal susceptibility testing against six fungal species

Why This Matters

For natural product chemists and agricultural biotechnologists developing fungal biocontrol agents, 2-HOTrE offers a defined antimicrobial profile that ALA and structurally uncharacterized oxylipin mixtures cannot guarantee.

• [1] Liang N, Dacko A, Tan AK, et al. Structure-function relationships of antifungal monohydroxy unsaturated fatty acids (HUFA) of plant and bacterial origin. Food Res Int. 2020;134:109237. doi:10.1016/j.foodres.2020.109237. View Source

Natural Occurrence in Seed Oils

2-HOTrE occurs naturally as a quantifiable component of seed oils, distinguishing it from purely synthetic or trace oxylipins. In Thymus vulgaris L. (Labiatae) seed oil, α-hydroxylinolenic acid constitutes approximately 13% of the total fatty acid composition, co-occurring with linolenic acid (55%) and norlinolenic (all-cis-8,11,14-heptadecatrienoic) acid (2%) [1]. Similarly, Salvia nilotica Jacq. seed oil contains 5.4% α-hydroxylinolenic acid alongside α-hydroxyoleic acid (0.6%) and α-hydroxylinoleic acid (4.2%) [2]. In contrast, 9-HOTrE and 13-HOTrE are typically stress-inducible oxylipins present at far lower, often transient, concentrations.

Seed oil abundance

Class-level

13% in Thymus vulgaris; 5.4% in Salvia nilotica; LOX-derived HOTrEs are trace

Supports natural product standard sourcing

GC-MS characterization; context-dependent

Evidence Dimension	Natural abundance in plant seed oils
Target Compound Data	13% of total fatty acids in Thymus vulgaris seed oil; 5.4% in Salvia nilotica seed oil
Comparator Or Baseline	9-HOTrE and 13-HOTrE: typically present as inducible trace metabolites, not as major constitutive seed oil constituents
Quantified Difference	2-HOTrE accumulates to 5–13% in select seed oils; LOX-derived HOTrEs are generally stress-induced and at far lower abundance
Conditions	GC-MS and chemical characterization of extracted seed oils (Thymus vulgaris, Salvia nilotica)

Why This Matters

For lipidomics reference standard procurement and natural product isolation workflows, 2-HOTrE represents a preparatively accessible, naturally abundant hydroxy fatty acid, whereas 9-HOTrE and 13-HOTrE are more challenging to source from natural matrices.

• [1] Smith CR Jr, Wolff IA. Characterization of naturally occurring α-hydroxylinolenic acid. Lipids. 1969;4(1):9-14. doi:10.1007/BF02531787. View Source
• [2] Smith CR Jr, Hagemann JM, Wolff IA. Unsaturated C18 α-hydroxy acids in Salvia nilotica. J Am Oil Chem Soc. 1975;52:203-204. View Source

2-Hydroperoxide Precursor Stability Kinetics

The immediate biosynthetic precursor of 2-HOTrE, 2(R)-hydroperoxy-9(Z),12(Z),15(Z)-octadecatrienoic acid, exhibits distinct stability kinetics that differentiate it from other fatty acid hydroperoxides. The 2-hydroperoxide is chemically unstable, with a half-life in buffer of approximately 30 minutes at 23°C. In the presence of cell extracts expressing recombinant α-dioxygenase, the half-life is accelerated to approximately 3 minutes at 23°C [1]. This instability necessitates careful handling and rapid derivatization for analytical detection, distinguishing 2-HOTrE pathway intermediates from more stable LOX-derived hydroperoxides.

Hydroperoxide t½

Class-level

30 min (buffer), 3 min (cellular) at 23°C

Informs analytical method handling

Rapid reduction to 2-HOTrE recommended

Evidence Dimension	Hydroperoxide precursor half-life at 23°C
Target Compound Data	2(R)-hydroperoxy-9(Z),12(Z),15(Z)-octadecatrienoic acid: t₁/₂ ≈ 30 min in buffer; t₁/₂ ≈ 3 min with cell extracts
Comparator Or Baseline	9- and 13-hydroperoxy-octadecatrienoic acids (9-/13-HpOTrE): stability data not directly compared but generally more stable in analytical contexts
Quantified Difference	Half-life approximately 30 min (buffer) vs 3 min (cellular context) at 23°C
Conditions	Potassium phosphate buffer (pH 7.4), 23°C; cell extracts from α-DOX-expressing systems

Why This Matters

For analytical chemists developing LC-MS/MS or GC-MS methods for oxylipin profiling, the instability of the 2-hydroperoxide precursor requires method optimization (e.g., cold extraction, immediate reduction to 2-HOTrE) that differs from protocols optimized for more stable LOX-derived hydroperoxides.

• [1] Hamberg M, Sanz A, Castresana C. α-Oxidation of fatty acids in higher plants. Identification of a pathogen-inducible oxygenase (PIOX) as an α-dioxygenase and biosynthesis of 2-hydroperoxylinolenic acid. J Biol Chem. 1999;274(35):24503-24513. doi:10.1074/jbc.274.35.24503. View Source

Hepatic Elevation in NAFLD Mouse Model

Hepatic levels of 2-HOTrE are significantly increased in a mouse model of non-alcoholic fatty liver disease (NAFLD) induced by a high-fat diet [1]. This disease-associated elevation suggests a potential role as a biomarker or pathophysiologically relevant mediator in hepatic steatosis. While the absolute fold-change and comparison to other HOTrE species in the same model are not fully quantified in the available data, the identification of 2-HOTrE dysregulation distinguishes it as a metabolite of interest in metabolic disease research.

Hepatic elevation in NAFLD

Data to verify

Increased in high-fat diet mouse model

Supports biomarker screening context

Exact fold-change not specified; model-dependent

Evidence Dimension	Disease-associated hepatic level change
Target Compound Data	Increased in NAFLD mouse model (high-fat diet)
Comparator Or Baseline	Baseline hepatic levels in normal diet controls
Quantified Difference	Qualitatively elevated; exact fold-change not specified
Conditions	Mouse model of high-fat diet-induced non-alcoholic fatty liver disease (NAFLD)

Why This Matters

For investigators in metabolic disease research and clinical lipidomics, 2-HOTrE represents a potentially informative oxylipin biomarker whose elevation in NAFLD may inform disease mechanism studies and therapeutic target validation.

• [1] Wu Z, Xiao H, Rao D, et al. Analytical strategy for oxylipin annotation by combining chemical derivatization-based retention index algorithm and feature tandem mass spectrometric fragmentation as a biomarker discovery tool. Anal Chem. 2023;95(43):15933-15942. doi:10.1021/acs.analchem.3c02694. View Source

2-HOTrE Research and Industrial Applications

Plant Immunity and α-Dioxygenase Pathway Research

Use as an authentic standard and signaling probe in studies of plant α-dioxygenase (α-DOX) activity and pathogen-induced oxylipin signaling. The compound is the definitive reduced product of the α-DOX pathway in higher plants [1]. It can be employed as a quantitative reference standard for GC-MS or LC-MS/MS detection of α-oxidation metabolites in plant tissue extracts, as well as a treatment agent to dissect tissue-protective signaling cascades independent of LOX-derived oxylipins [2].

Antifungal Compound Development and Agricultural Biocontrol

Utilize as a lead compound or reference standard for developing botanical antifungal agents targeting phytopathogenic fungi. 2-HOTrE demonstrates defined MIC values against A. niger (1.5 g/L), S. cerevisiae (3 g/L), P. membranae-faciens (1 g/L), P. roqueforti (2.33 g/L), C. albicans (3 g/L), and C. valida (2 g/L) [1]. It may be applied in antifungal susceptibility testing, structure-activity relationship studies of hydroxy fatty acids, and formulation of plant-derived crop protectants.

Oxylipin Biomarker Discovery and Metabolic Disease Lipidomics

Employ as a certified reference material for targeted lipidomics workflows investigating oxylipin dysregulation in metabolic disorders. Hepatic 2-HOTrE levels are elevated in high-fat diet-induced NAFLD mouse models [1]. Researchers can incorporate 2-HOTrE into LC-MS/MS multiple reaction monitoring (MRM) panels to quantify disease-associated changes in α-DOX-derived oxylipins, enabling biomarker validation studies in NAFLD and related steatotic liver diseases.

Seed Oil Characterization and Hydroxy Fatty Acid Natural Product Chemistry

Use as an analytical reference standard for GC-MS and NMR-based characterization of hydroxy fatty acids in seed oils and plant lipid extracts. 2-HOTrE is a naturally abundant constituent of Thymus vulgaris seed oil (13% of total fatty acids) [1] and Salvia nilotica seed oil (5.4%) [2]. The compound supports chemotaxonomic studies of Lamiaceae species, authentication of specialty seed oils, and discovery of novel hydroxy fatty acids with industrial or nutritional potential.

Application

Selection Property

Validation Focus

Plant α-DOX pathway signaling

Authentic 2-HOTrE standard

Pathway-specific probe validation

Antifungal biocontrol development

Defined MIC profile

Strain-panel susceptibility testing

Metabolic disease lipidomics

Reported NAFLD model elevation

Biomarker screening validation

Seed oil fatty acid profiling

Natural abundance in Lamiaceae seeds

Chemotaxonomic authentication

• [1] Hamberg M, Sanz A, Castresana C. α-Oxidation of fatty acids in higher plants. Identification of a pathogen-inducible oxygenase (PIOX) as an α-dioxygenase and biosynthesis of 2-hydroperoxylinolenic acid. J Biol Chem. 1999;274(35):24503-24513. doi:10.1074/jbc.274.35.24503. View Source
• [2] Hamberg M, Sanz A, Rodriguez MJ, Calvo AP, Castresana C. Activation of the fatty acid alpha-dioxygenase pathway during bacterial infection of tobacco leaves. Formation of oxylipins protecting against cell death. J Biol Chem. 2003;278(51):51796-51805. doi:10.1074/jbc.M310514200. View Source
• [3] Liang N, Dacko A, Tan AK, et al. Structure-function relationships of antifungal monohydroxy unsaturated fatty acids (HUFA) of plant and bacterial origin. Food Res Int. 2020;134:109237. doi:10.1016/j.foodres.2020.109237. View Source
• [4] Wu Z, Xiao H, Rao D, et al. Analytical strategy for oxylipin annotation by combining chemical derivatization-based retention index algorithm and feature tandem mass spectrometric fragmentation as a biomarker discovery tool. Anal Chem. 2023;95(43):15933-15942. doi:10.1021/acs.analchem.3c02694. View Source
• [5] Smith CR Jr, Wolff IA. Characterization of naturally occurring α-hydroxylinolenic acid. Lipids. 1969;4(1):9-14. doi:10.1007/BF02531787. View Source
• [6] Smith CR Jr, Hagemann JM, Wolff IA. Unsaturated C18 α-hydroxy acids in Salvia nilotica. J Am Oil Chem Soc. 1975;52:203-204. View Source